Cas no 933741-93-6 (1-Methylazepan-4-amine)

• Product Name: 1-Methylazepan-4-amine
• CAS No: 933741-93-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD17015865
• CID: 1078799
• PubChem ID: 52911273
• Update Time: 2025-08-03

1-Methylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methylazepan-4-amine
• 4-Amino-1-methyl-hexahydro-1h-azepine
• 1-methyl-4-azepanamine
• 3590AF
• PB18198
• AB1011671
• ST1271473
• AM20120348
• A844561
• CS-0052429
• AS-33424
• FT-0684690
• MFCD17015865
• 933741-93-6
• 4-Amino-1-methylazepane
• SY097559
• EN300-203536
• J-504988
• SCHEMBL12233404
• AKOS014320332
• DTXSID60680584
• 2165817-48-9
• (4S)-1-methylazepan-4-amine
• DB-354578
• (4R)-1-methylazepan-4-amine
• 2165789-65-9

• MDL： MFCD17015865
• Inchi： 1S/C7H16N2/c1-9-5-2-3-7(8)4-6-9/h7H,2-6,8H2,1H3
• InChI Key： LYRZFDLVKYYDOX-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CC1)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.2

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 162.3±8.0 °C at 760 mmHg
• Flash Point: 51.4±13.6 °C
• Vapor Pressure: 2.2±0.3 mmHg at 25°C

1-Methylazepan-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methylazepan-4-amine

Research Brief on 1-Methylazepan-4-amine (CAS: 933741-93-6): Recent Advances and Applications

1-Methylazepan-4-amine (CAS: 933741-93-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This secondary amine, characterized by its azepane ring structure, has recently gained attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting compounds and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 1-Methylazepan-4-amine to develop selective serotonin receptor modulators. The research team demonstrated that derivatives of this compound exhibited promising binding affinities to 5-HT_1A and 5-HT₇ receptors, suggesting potential applications in neuropsychiatric disorders. The study employed molecular docking simulations and in vitro binding assays to validate the interactions, with compound 933741-93-6 serving as a crucial scaffold for further optimization.

In the field of enzyme inhibition, recent work has highlighted the role of 1-Methylazepan-4-amine derivatives as potential inhibitors of lysine-specific demethylase 1 (LSD1). A 2024 preclinical study published in ACS Chemical Biology reported that structurally optimized analogs showed significant inhibition of LSD1 activity in cancer cell lines, with IC₅₀ values in the low micromolar range. These findings suggest potential applications in epigenetic therapy for certain malignancies, though further pharmacokinetic studies are warranted.

The synthetic accessibility of 1-Methylazepan-4-amine has also been a focus of recent research. A novel asymmetric synthesis route was reported in Organic Letters (2023), achieving the compound in high enantiomeric excess (98% ee) through a catalytic reductive amination strategy. This methodological advancement addresses previous challenges in obtaining optically pure forms of the compound, which is particularly important for chiral drug development.

From a safety and toxicological perspective, recent in vitro studies have provided preliminary data on the compound's metabolic stability and cytotoxicity profile. While showing generally favorable characteristics in hepatic microsome assays, researchers have noted the need for careful consideration of potential N-demethylation pathways during lead optimization processes. These findings were presented at the 2024 International Conference on Drug Metabolism.

Looking forward, the unique structural features of 1-Methylazepan-4-amine continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into proteolysis targeting chimeras (PROTACs) and as a component of novel drug delivery systems. The compound's balanced lipophilicity and molecular flexibility make it particularly attractive for these emerging technologies in pharmaceutical sciences.